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Compound of Interest

D-Alanine ethyl ester
Compound Name:
hydrochloride

Cat. No.: B556077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Alanine ethyl ester
hydrochloride, a key building block in pharmaceutical and biochemical research. The
document details its chemical properties, outlines a standard synthesis protocol, and discusses

its primary applications.

Core Chemical and Physical Data

D-Alanine ethyl ester hydrochloride is the hydrochloride salt of the ethyl ester of D-alanine.
Its key quantitative properties are summarized in the table below for easy reference and
comparison.
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Property Value Citations
Molecular Weight 153.61 g/mol [1112113114]
Molecular Formula CsH11NO2-HCI [1][5]
Alternative Formula CsH12CINO2 [2][3][4][6]
CAS Number 6331-09-5 [1][2][5][6]
Purity >98% [1]
Melting Point 78 -83°C [5]
Appearance White to off-white solid/powder  [3][5]
Solubility Soluble in DMSO (175 mg/mL)  [2][3]

Synthesis of D-Alanine Ethyl Ester Hydrochloride

The synthesis of D-Alanine ethyl ester hydrochloride is typically achieved through the
esterification of D-alanine in the presence of ethanol and a chlorinating agent, such as thionyl
chloride or hydrogen chloride gas. The following is a representative experimental protocol
adapted from established methods for the synthesis of alanine ethyl ester hydrochlorides.[7][8]

[9]
Experimental Protocol: Fischer Esterification
Materials:

D-alanine

Anhydrous Ethanol (EtOH)

Thionyl chloride (SOCIz) or Hydrogen chloride (HCI) gas

Diethyl ether

Procedure:
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Reaction Setup: Suspend D-alanine in anhydrous ethanol in a round-bottom flask equipped
with a reflux condenser and a magnetic stirrer. The reaction should be conducted under an
inert atmosphere (e.g., nitrogen or argon).

Introduction of Acid Catalyst: Cool the suspension to 0-5 °C in an ice bath. Slowly add thionyl
chloride dropwise to the stirred suspension.[8] Alternatively, bubble dry hydrogen chloride
gas through the suspension.[7] This step is exothermic and should be performed with caution
in a well-ventilated fume hood.

Reflux: After the addition of the acid catalyst is complete, gradually warm the reaction
mixture to reflux temperature (approximately 78 °C for ethanol) and maintain reflux for 2-4
hours.[7][8] The reaction progress can be monitored by thin-layer chromatography (TLC).

Solvent Removal: Upon completion of the reaction, remove the excess ethanol and any
remaining volatile reagents by rotary evaporation under reduced pressure.[7][9]

Crystallization and Purification: Dissolve the resulting crude product in a minimal amount of
hot ethanol and recrystallize by the slow addition of diethyl ether.[7] Cool the mixture to
induce crystallization.

Isolation and Drying: Collect the crystalline product by vacuum filtration, wash with cold
diethyl ether, and dry under vacuum to yield pure D-Alanine ethyl ester hydrochloride.

Diagram of the Synthesis Workflow:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://patents.google.com/patent/JP2003137850A/en
https://www.chemicalbook.com/synthesis/ethyl-l-alaninate-hydrochloride.htm
https://www.chemicalbook.com/synthesis/ethyl-l-alaninate-hydrochloride.htm
https://patents.google.com/patent/JP2003137850A/en
https://www.chemicalbook.com/synthesis/ethyl-l-alaninate-hydrochloride.htm
https://www.scielo.br/j/jbchs/a/Ph7sKwqc6rKNHHkKDjs9P9t/?format=pdf&lang=en
https://www.chemicalbook.com/synthesis/ethyl-l-alaninate-hydrochloride.htm
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Suspend D-Alanine
in Ethanol

2. Add Thionyl Chloride
at 0-5 °C

3. Reflux for 2-4 hours

Reaction Complete

4. Rotary Evaporation

5. Recrystallization from

Ethanol/Diethyl Ether

6. Vacuum Filtration
and Drying

Workup & Purification

Final Product

——-— —_—————
- ~<
- ~

/~" Pure D-Alanine Ethyl ™
~._ Ester Hydrochloride .-

~
S~

-
-
~ -
-~ -——

Figure 1: Synthesis Workflow for D-Alanine Ethyl Ester Hydrochloride

Click to download full resolution via product page

Caption: Figure 1: Synthesis Workflow for D-Alanine Ethyl Ester Hydrochloride.
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Applications in Research and Development

D-Alanine ethyl ester hydrochloride is a versatile building block with significant applications
in several areas of scientific research and drug development:

o Pharmaceutical Development: It serves as a crucial chiral intermediate in the synthesis of
various pharmaceuticals, particularly in the development of peptide-based drugs and
peptidomimetics.[5][10][11] Its defined stereochemistry is essential for ensuring the
enantiomeric purity of the final active pharmaceutical ingredient (API), which directly impacts
drug efficacy and safety.[11]

o Biochemical Research: This compound is frequently used in studies related to amino acid
metabolism and protein synthesis.[5][10] It can act as a substrate or modulator in enzymatic
assays, aiding researchers in elucidating metabolic pathways and enzyme functions.

o Neuroscience: There is research interest in the potential role of D-amino acid derivatives as
neurotransmitter modulators, which could lead to advancements in the treatment of
neurological disorders.[5]

» Organic Synthesis: Beyond peptide synthesis, it is utilized in the production of other chiral
intermediates and as a versatile reagent in various organic reactions.[5]

This technical guide provides foundational information for professionals working with D-Alanine
ethyl ester hydrochloride. For specific applications, further consultation of peer-reviewed
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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